N-(2,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C18H16Cl2N4O2S/c1-2-11-3-6-13(7-4-11)26-10-16-23-24-18(27-16)22-17(25)21-15-8-5-12(19)9-14(15)20/h3-9H,2,10H2,1H3,(H2,21,22,24,25)
• InChI Key: MPOGOTQKAHMLAR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NN=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H16Cl2N4O2S
• DSSTOX Substance ID: DTXSID20362753
• Molecular Weight: 423.3 g/mol
• CAS RN: 6381-32-4

Description

N-(2,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea, also known as Diuron, is a herbicide that is widely used in agriculture to control weeds. Diuron is a white crystalline solid that is insoluble in water and has a melting point of 158-160°C.

Mechanism of Action

N-(2,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea works by inhibiting photosynthesis in plants. It does this by binding to the D1 protein of photosystem II, which is responsible for the transfer of electrons during photosynthesis. This results in the production of reactive oxygen species, which damage the photosystem II complex and ultimately lead to the death of the plant.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects on non-target organisms. It has been shown to inhibit the growth of algae and other aquatic plants, which can have a significant impact on aquatic ecosystems. This compound has also been shown to have toxic effects on fish and other aquatic organisms, including changes in behavior, growth, and reproduction.

Advantages and Limitations for Lab Experiments

N-(2,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea is a widely used herbicide that has been extensively studied for its effects on the environment. It is relatively easy to synthesize and has a well-understood mechanism of action. However, there are also limitations to its use in lab experiments. For example, its effects on non-target organisms can make it difficult to study the specific effects of this compound on target organisms.

Future Directions

There are a number of future directions for research on N-(2,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea. One area of research is the development of more targeted herbicides that are less harmful to non-target organisms. Another area of research is the development of alternative methods for controlling weeds and algae, such as biological control or physical removal. Finally, there is a need for more research on the long-term effects of this compound on the environment, including its impact on soil quality and biodiversity.

Synthesis Methods

N-(2,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea can be synthesized by the reaction of 2,4-dichlorophenyl isocyanate with 5-(4-ethylphenoxy)-2-mercaptobenzimidazole followed by reaction with methylamine. The resulting product is then treated with hydrochloric acid to obtain this compound as a white crystalline solid.

Scientific Research Applications

N-(2,4-dichlorophenyl)-N'-{5-[(4-ethylphenoxy)methyl]-1,3,4-thiadiazol-2-yl}urea is widely used in agriculture as a herbicide to control weeds. It is also used in aquatic environments to control algae and other aquatic plants. This compound has been extensively studied for its effects on the environment, including its impact on non-target organisms. It has also been studied for its potential use as an anti-cancer agent.